Cas no 213627-30-6 (4-Bromobenzylmethylsulfone)

• Product Name: 4-Bromobenzylmethylsulfone
• CAS No: 213627-30-6
• MF: C₈H₉BrO₂S
• MW: 249.124860525131
• CID: 1400885
• PubChem ID: 2761415
• Update Time: 2025-11-01

4-Bromobenzylmethylsulfone Chemical and Physical Properties

Names and Identifiers

• 1-bromo-4-(methylsulfonylmethyl)benzene
• SureCN2028261
• 1-bromo-4-methanesulfonylmethylbenzene
• 4-bromobenzyl methyl sulfone
• 1-bromo-4-((methylsulfonyl)methyl)benzene
• 1-bromo-4-methanesulfonylmethyl-benzene
• Methyl-(4-brom-benzyl)-sulfon
• AC1MC4WA
• 4-bromobenzyl(methyl)sulfone
• (4-bromophenyl)(methylsulfonyl)methane
• CCSFLRBJHQPXFL-UHFFFAOYSA-N
• MFCD06798008
• 1-BROMO-4-(METHANESULFONYLMETHYL)BENZENE
• SCHEMBL2028261
• EN300-7407063
• AKOS024388252
• CS-0205068
• DA-08225
• Z416908782
• DTXSID90375759
• FS-4841
• 213627-30-6
• F71386
• 4-Bromobenzylmethylsulfone

• MDL： MFCD06798008
• Inchi： 1S/C8H9BrO2S/c1-12(10,11)6-7-2-4-8(9)5-3-7/h2-5H,6H2,1H3
• InChI Key： CCSFLRBJHQPXFL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CS(C)(=O)=O

Computed Properties

• Exact Mass: 247.95100
• Monoisotopic Mass: 247.95066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• Melting Point: 134-136°C
• PSA: 42.52000
• LogP: 3.07450

4-Bromobenzylmethylsulfone Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Bromobenzylmethylsulfone

4-Bromobenzylmethylsulfone: A Promising Compound in Pharmaceutical Research

4-Bromobenzylmethylsulfone, with the chemical formula C₈H₈BrO₂S and CAS No. 213627-30-6, has emerged as a significant molecule in the field of medicinal chemistry. This compound belongs to the class of sulfone derivatives, which are characterized by the presence of the SO₂ group. The unique structural features of 4-Bromobenzylmethylsulfone make it a valuable candidate for drug discovery, particularly in the development of novel therapeutics targeting inflammatory and neurodegenerative diseases.

Recent studies have highlighted the potential of 4-Bromobenzylmethylsulfone in modulating key biological pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the NF-κB signaling pathway. This pathway is crucial in the regulation of immune responses and is often dysregulated in chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The molecular structure of 4-Bromobenzylmethylsulfone consists of a benzene ring substituted with a bromine atom at the para position, connected to a methylsulfone group. This structural configuration contributes to its ability to interact with various biological targets. The sulfone group, in particular, is known for its ability to form hydrogen bonds and engage in electrostatic interactions, which are essential for the binding affinity of pharmaceutical compounds.

One of the key advantages of 4-Bromobenzylmethylsulfone is its potential for selective targeting of specific enzymes or receptors. Research published in Drug Discovery Today in 2022 suggested that this compound could selectively inhibit the activity of certain protein kinases involved in cancer progression. This selectivity is crucial in reducing off-target effects, which are a common challenge in the development of therapeutic agents.

In addition to its anti-inflammatory and anti-cancer properties, 4-Bromobenzylmethylsulfone has shown promise in the treatment of neurological disorders. A 2023 preclinical study in Neuropharmacology indicated that this compound may have neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings are particularly relevant given the increasing prevalence of neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of 4-Bromobenzylmethylsulfone involves several steps, including the bromination of benzylmethylsulfone and subsequent functional group modifications. The synthetic route is optimized to ensure high yield and purity, which are essential for pharmaceutical applications. The ability to synthesize this compound efficiently is a critical factor in its potential for large-scale production and clinical trials.

Current research is also exploring the pharmacokinetic properties of 4-Bromobenzylmethylsulfone. Studies are focusing on its absorption, distribution, metabolism, and excretion (ADME) profiles to determine its suitability for therapeutic use. The ADME profile is a vital aspect of drug development, as it influences the drug's efficacy and safety in vivo.

Furthermore, the toxicity profile of 4-Bromobenzylmethylsulfone is being investigated to ensure its safety for human use. Preliminary studies suggest that the compound has a favorable safety margin, which is essential for its transition from preclinical to clinical stages. These findings are crucial for regulatory approval and the eventual commercialization of the compound.

Collaborative efforts between academic institutions and pharmaceutical companies are playing a pivotal role in advancing the research on 4-Bromobenzylmethylsulfone. These partnerships are facilitating the sharing of resources and expertise, which is accelerating the discovery and development of new therapeutic applications for this compound.

As the field of medicinal chemistry continues to evolve, the potential applications of 4-Bromobenzylmethylsulfone are expanding. Researchers are exploring its use in combination therapies, where it may enhance the efficacy of existing treatments while reducing side effects. This approach is particularly promising in the treatment of complex diseases that require multi-targeted interventions.

The ongoing research on 4-Bromobenzylmethylsulfone underscores its significance in the development of innovative therapeutics. The compound's unique properties and the growing body of evidence supporting its efficacy and safety position it as a valuable candidate for future drug discovery initiatives. Continued investment in research and development is essential to fully realize the potential of this compound in addressing unmet medical needs.

In conclusion, 4-Bromobenzylmethylsulfone represents a promising advancement in pharmaceutical research. Its structural characteristics and biological activities make it a compelling candidate for the development of novel therapeutics. The ongoing studies and collaborative efforts in the field are paving the way for the potential application of this compound in treating a wide range of diseases, highlighting its importance in the future of medicine.